Cas no 22566-82-1 (D-Glucopyranose,1-thio-)

• Product name: D-Glucopyranose,1-thio-
• CAS No: 22566-82-1
• MF: C₆H₁₂O₅S
• MW: 196.22148
• CID: 276882
• PubChem ID: 5748602

D-Glucopyranose,1-thio- Chemical and Physical Properties

Names and Identifiers

• D-Glucopyranose,1-thio-
• D-Glucopyranose, 1-thio-
• 1-thiohexopyranose
• 22566-82-1
• DTXSID30945218
• (2R,4S,5R,6R)-2-(hydroxymethyl)-6-sulfanyloxane-3,4,5-triol

• Inchi： InChI=1S/C6H12O5S/c7-1-2-3(8)4(9)5(10)6(12)11-2/h2-10,12H,1H2
• InChI Key： JUSMHIGDXPKSID-UHFFFAOYSA-N
• SMILES： SC1OC(CO)C(O)C(O)C1O

Computed Properties

• Exact Mass: 196.040544
• Monoisotopic Mass: 196.040544
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 91.2

Experimental Properties

• Density: 1.58
• Boiling Point: 432.6°Cat760mmHg
• Flash Point: 215.5°C
• Refractive Index: 1.62